Cas no 1185174-16-6 (8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1185174-16-6
• MF: C₁₉H₁₆F₃N₃O₃S
• MW: 423.408853530884
• CID: 5342976
• Update Time: 2025-06-16

8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-((3,4-difluorophenyl)sulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3,4-difluorophenyl)sulfonyl-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-[(3,4-difluorophenyl)sulfonyl]-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C19H16F3N3O3S/c20-13-3-1-12(2-4-13)17-18(26)24-19(23-17)7-9-25(10-8-19)29(27,28)14-5-6-15(21)16(22)11-14/h1-6,11H,7-10H2,(H,24,26)
• InChI Key： NWXCIQKAISKSMT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)(N1CCC2(CC1)N=C(C1C=CC(=CC=1)F)C(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 423.086
• Monoisotopic Mass: 423.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Comprehensive Analysis of 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1185174-16-6)

The compound 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1185174-16-6) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical research. Its unique structural features, including a triazaspiro[4.5]decane core and fluorinated aromatic substituents, make it a subject of interest for drug discovery targeting central nervous system (CNS) disorders and inflammatory diseases. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its therapeutic profile.

In recent years, the demand for fluorinated compounds like 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery, topics frequently searched in AI-driven drug development platforms. The compound’s sulfonyl and fluorophenyl groups contribute to its potential as a kinase inhibitor, a hot topic in cancer therapy research.

From a synthetic chemistry perspective, the spirocyclic scaffold of this compound offers rigidity and three-dimensional diversity, which are critical for high-throughput screening (HTS) campaigns. Its CAS 1185174-16-6 identifier is often queried in chemical databases like PubChem and Reaxys, reflecting its relevance in fragment-based drug design (FBDD). The compound’s electrophilic and nucleophilic sites also make it a candidate for covalent inhibitor development, a trending area in proteomics.

Environmental and green chemistry considerations are increasingly important in modern research. The fluorine atoms in 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one pose challenges for biodegradation, a concern often raised in sustainability-focused forums. However, its low predicted ecotoxicity and potential for scalable synthesis using catalytic methods align with the Principles of Green Chemistry, a frequently searched topic in academic literature.

In summary, 8-(3,4-difluorobenzenesulfonyl)-3-(4-fluorophenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS 1185174-16-6) represents a versatile scaffold with applications spanning CNS drug discovery, kinase modulation, and covalent inhibitor development. Its structural complexity and fluorine-rich design cater to contemporary demands in medicinal chemistry and computational drug design, making it a compound of enduring scientific interest.